Cas no 16975-93-2 (2-(3,4-dihydroxy-phenyl)-5,7-dihydroxy-chromenylium)
16975-93-2 structure
Product Name:2-(3,4-dihydroxy-phenyl)-5,7-dihydroxy-chromenylium
CAS No:16975-93-2
MF:C15H11O5
MW:271.244844675064
CID:2012828
PubChem ID:441701
Update Time:2025-04-21
2-(3,4-dihydroxy-phenyl)-5,7-dihydroxy-chromenylium Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,4-dihydroxy-phenyl)-5,7-dihydroxy-chromenylium
- 5.7.3'.4'-Tetrahydroxyflavylium
- 5.7.3.4'-Tetrahydroxyflavylium
- Lukolinidin
- Luteolidin
- 5,7,3',4'-Tetrahydroxyflavylium
- luteolinidin
- BDBM50347144
- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-1$l^{4}-chromen-1-ylium
- 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-1-benzopyrylium(1+), 9CI
- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromenylium
- 2-(3,4-dihydroxyphenyl)chromenylium-5,7-diol
- Q3062931
- NCI60_033512
- Luteolinidin cation
- 935OS7WHP6
- C08652
- NSC693578
- CHEMBL1275834
- CHEBI:6584
- 16975-93-2
- UNII-935OS7WHP6
- Luteolinidin ion
- SCHEMBL676808
- 1-Benzopyrylium, 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-
- 601-367-5
- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-1$l^(4)-chromen-1-ylium
- DTXCID301767018
- DTXSID20921728
-
- Inchi: 1S/C15H10O5/c16-9-6-12(18)10-2-4-14(20-15(10)7-9)8-1-3-11(17)13(19)5-8/h1-7H,(H3-,16,17,18,19)/p+1
- InChI Key: GDNIGMNXEKGFIP-UHFFFAOYSA-O
- SMILES: [O+]1C(=CC=C2C(=CC(=CC=12)O)O)C1C=CC(=C(C=1)O)O
Computed Properties
- Exact Mass: 271.06064845g/mol
- Monoisotopic Mass: 271.06064845g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.9Ų
2-(3,4-dihydroxy-phenyl)-5,7-dihydroxy-chromenylium Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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